Cas no 1158297-70-1 (N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride)

• Product Name: N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride
• CAS No: 1158297-70-1
• MF: C₉H₁₂Cl₂FN₃
• MW: 252.116083145142
• MDL: MFCD18071193
• CID: 1073946
• PubChem ID: 44118433
• Update Time: 2025-09-19

N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-1H-benzo[d]imidazol-2-yl)-N-methylmethanamine dihydrochloride
• N-[(5-Fluoro-1H-benzimidazol-2-yl)methyl]-N-methylamine dihydrochloride
• 1-(6-Fluoro-1H-benzimidazol-2-yl)-N-methylmethanamine dihydrochloride, AldrichCPR
• MFCD18071193
• CS-0335223
• 1158297-70-1
• [(5-fluoro-1H-1,3-benzodiazol-2-yl)methyl](methyl)amine dihydrochloride
• AT39606
• 1-(6-Fluoro-1H-benzo[d]imidazol-2-yl)-N-methylmethanamine dihydrochloride
• ALBB-003789
• [(6-Fluoro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
• AKOS015845416
• 1-(6-fluoro-1H-benzimidazol-2-yl)-N-methylmethanamine;dihydrochloride
• N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride

• MDL： MFCD18071193
• Inchi： 1S/C9H10FN3.2ClH/c1-11-5-9-12-7-3-2-6(10)4-8(7)13-9;;/h2-4,11H,5H2,1H3,(H,12,13);2*1H
• InChI Key： JOIMPLPNVNMHOK-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC2=C(C=1)NC(CNC)=N2

Computed Properties

• Exact Mass: 251.0392309g/mol
• Monoisotopic Mass: 251.0392309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride

Introduction to N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride (CAS No. 1158297-70-1)

N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride, a compound with the CAS number 1158297-70-1, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the benzimidazole derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of a fluoro substituent in the benzimidazole ring enhances its pharmacological properties, making it a valuable scaffold for drug design.

The< strong>N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride structure is characterized by its dual amine functionalities, which contribute to its versatility in forming hydrogen bonds and interacting with biological targets. The dihydrochloride salt form ensures better solubility and stability, making it an ideal candidate for further biochemical studies and clinical trials.

In recent years, benzimidazole derivatives have garnered considerable attention due to their role in developing treatments for various diseases. The< strong>fluoro group in the molecule not only improves metabolic stability but also enhances binding affinity to biological receptors. This has led to extensive research into its potential applications in oncology, inflammation, and infectious diseases.

Recent studies have highlighted the< strong>antimicrobial properties of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride. Researchers have discovered that this compound exhibits potent activity against Gram-positive bacteria, making it a promising candidate for developing novel antibiotics. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymatic pathways.

The< strong>pharmacokinetic profile of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride has been thoroughly investigated to optimize its therapeutic efficacy. Preliminary data indicate that the compound has a favorable half-life and bioavailability, suggesting its potential for oral administration. Additionally, its< strong>dihydrochloride form enhances its pharmacological activity by improving solubility and reducing degradation in vivo.

In the realm of drug discovery, the< strong>fluoro-substituted benzimidazole scaffold has shown remarkable promise in targeting specific enzymes and receptors involved in disease pathogenesis. For instance, studies have demonstrated its effectiveness in inhibiting kinases associated with cancer cell proliferation. The ability of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride to modulate these pathways makes it a valuable tool in developing targeted therapies.

The synthesis of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of< strong>fluorinated intermediates has streamlined the synthetic route while maintaining the integrity of the desired molecular structure.

Efforts are ongoing to explore the< strong>therapeutic potential of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride in treating neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter receptors, potentially offering benefits in managing conditions such as epilepsy and neurodegenerative diseases. Further preclinical studies are necessary to validate these findings and establish safe dosage regimens.

The< strong>biochemical interactions of N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride have been extensively studied using computational modeling techniques. These studies have provided insights into how the compound binds to target proteins and modulates their function. Such information is crucial for designing derivatives with enhanced potency and reduced side effects.

The regulatory landscape for N-(5-Fluoro-1H-benzimidazol-2-yl)methyl-N-methylamine Dihydrochloride is evolving as new research emerges. Regulatory agencies are closely monitoring its development to ensure compliance with safety and efficacy standards. This includes evaluating potential toxicity profiles and long-term effects following repeated administration.

In conclusion, N-(5-Fluoro-lH-benzimidazol-l -yl)methyI-N-methyllamine Dihydrochloride (CAS No.< strong>1158297 -70-l) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a key compound in drug discovery efforts aimed at treating various diseases. Continued research will further elucidate its therapeutic potential and pave the way for new treatments that benefit patients worldwide.